Cas no 92103-16-7 ([1,1'-Biphenyl]-4-carboxaldehyde,3'-chloro-4'-methoxy-)

• Product Name: [1,1'-Biphenyl]-4-carboxaldehyde,3'-chloro-4'-methoxy-
• CAS No: 92103-16-7
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• CID: 800408
• PubChem ID: 53426242
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carboxaldehyde,3'-chloro-4'-methoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxaldehyde,3'-chloro-4'-methoxy-
• 4-(3-Chloro-4-methoxyphenyl)benzaldehyde
• 3'-Chlor-4'-methoxy-biphenyl-4-carbaldehyd
• 3'-chloro-4'-methoxy-biphenyl-4-carbaldehyde
• AKOS005818491
• 3'-CHLORO-4'-METHOXY-[1,1'-BIPHENYL]-4-CARBALDEHYDE
• 92103-16-7
• DTXSID40699139
• 3'-Chloro-4'-methoxy[1,1'-biphenyl]-4-carbaldehyde
• A1-61611

• Inchi： 1S/C14H11ClO2/c1-17-14-7-6-12(8-13(14)15)11-4-2-10(9-16)3-5-11/h2-9H,1H3
• InChI Key： MGGYTOLVKTYBNL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(C=O)=CC=1)OC

Computed Properties

• Exact Mass: 246.04500
• Monoisotopic Mass: 246.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.82810